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Compound of Interest

Compound Name: Z-D-Nva-OH
CAS No.: 21691-44-1; 42918-89-8
Cat. No.: B2660526
Get Quote
. J

Executive Summary & Operational Directive

This guide defines the critical workflow for the disposal of N-Benzyloxycarbonyl-D-norvaline (Z-
D-Nva-OH). While often categorized as a standard organic intermediate, the specific handling
of Z-protected amino acids requires strict adherence to segregation protocols to prevent
downstream incineration failures and cross-contamination in peptide synthesis suites.

The Core Directive: Treat Z-D-Nva-OH as a Combustible Organic Solid. Although it carries a
"Warning" rather than "Danger"” signal word, its lipophilic Carbobenzyloxy (Z) protecting group
significantly alters its combustion profile compared to free amino acids. Disposal must prioritize
high-temperature incineration to ensure complete destruction of the aromatic ring structure.

Chemical Identity & Hazard Profile[1][2][3]

Before executing disposal, verify the material identity against the following profile to ensure no
mix-ups with similar Fmoc- or Boc-protected derivatives.
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Parameter

Specification

Chemical Name

Z-D-Nva-OH (N-Benzyloxycarbonyl-D-norvaline)

CAS Number 42918-89-8
Formula C13H17NOa
Molecular Weight 251.28 g/mol

Physical State

White to off-white powder

Solubilit Soluble in organic solvents (DMF, DCM, MeOH);
olubili
Y poorly soluble in water

Irritant (Skin Irrit. 2, Eye Irrit.[1][2] 2A, STOT SE
3)

GHS Classification

Hazard Statements H315 (Skin), H319 (Eyes), H335 (Respiratory)

Non-listed (Not P or U listed); regulated as

RCRA Status (US
(Us) Ignitable (D001) if in solvent

Pre-Disposal Assessment & Segregation Logic

Effective disposal begins at the bench. You must segregate Z-D-Nva-OH based on its physical
state. Mixing solid amino acid derivatives with liquid solvent waste streams creates "sludge”
that clogs liquid injection nozzles at incineration facilities.

The Segregation Rule[4]

e Pure Solid: Must remain solid. Do not dissolve it "just to get rid of it."[2]

» Solution/Mixture: Must be classified by the solvent carrier (Halogenated vs. Non-
Halogenated).

Disposal Decision Tree

The following workflow illustrates the decision logic for disposing of Z-D-Nva-OH.
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Figure 1: Decision matrix for segregating Z-D-Nva-OH waste streams. Correct segregation
prevents costly surcharges for halogen contamination in non-halogenated streams.

Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid Z-D-Nva-OH

Context: Expired shelf-life material or excess weighing scraps.
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» PPE Requirement: Nitrile gloves, safety goggles, and lab coat. Use a dust mask (N95) if
handling >10g outside a fume hood.

» Containment:
o Transfer the solid into a clear, heavy-duty polyethylene bag (minimum 2 mil thickness).

o Scientific Rationale: Polyethylene is compatible with the Z-group and prevents static
buildup common with dry amino acid powders.

e Labeling:
o Affix a hazardous waste tag.
o Chemical Name: "Z-D-Nva-OH" (Do not use abbreviations like "Z-Nva").[1]
o Hazard Checkbox: "Irritant" and "Toxic" (due to potential respiratory irritation).

e Secondary Containment: Place the sealed bag into the laboratory’s designated Solid Organic
Waste Drum.

e Final Fate: The drum is sealed and shipped for high-temperature incineration.

Protocol B: Disposal of Reaction Mixtures (Solutions)

Context: Waste from peptide coupling (SPPS) or recrystallization containing Z-D-Nva-OH.
o Solvent Identification: Determine the primary solvent.

o Scenario 1 (DCM/Chloroform): Segregate into Halogenated Waste.

o Scenario 2 (DMF/DMSO/Methanol): Segregate into Non-Halogenated Waste.
o Neutralization (If Reactive):

o If the solution contains coupling reagents (e.g., DIC, HATU), allow the mixture to stand in a
fume hood for 12 hours to ensure active esters hydrolyze before capping.[2]
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o Safety Critical: Capping a still-reacting peptide mixture can cause container pressurization
and rupture.

o Container: Use High-Density Polyethylene (HDPE) or glass carboys.

o Labeling: List "Z-D-Nva-OH" as a trace contaminant (<5%) and the solvent as the primary
constituent.

Protocol C: Empty Container Management (RCRA

Empty)

Context: Disposal of the original vendor bottle (e.g., Sigma-Aldrich, Bachem).[2]

Triple Rinse:

o Rinse the bottle three times with a small volume of Methanol or Acetone.

o Why Methanol? Z-D-Nva-OH is highly soluble in methanol, ensuring efficient removal of
residues.

Rinsate Disposal: Pour the rinsate into the Non-Halogenated Solvent Waste stream.

Defacing: Cross out the label and mark "EMPTY."

Disposal: Place the clean, dry bottle in the glass recycling bin or trash, depending on local
facility rules.

Regulatory & Scientific Context
Why Incineration?

Landfilling Z-protected amino acids is scientifically unsound. The benzyloxycarbonyl (Z) group
is an aromatic carbamate. While not persistent like PCBs, it is stable enough to resist rapid
biodegradation in soil.[2]

e Mechanism: Incineration at >850°C ensures the cleavage of the carbamate linkage and
oxidation of the aromatic ring into CO2, H20, and Nz.[2]
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Regulatory Compliance (US - EPA/RCRA)[5]

e Waste Coding: Z-D-Nva-OH is not a P-listed or U-listed waste.

o Characteristic Waste: If dissolved in a solvent with a flashpoint <60°C (e.g., Ethyl Acetate),
the waste mixture carries the D001 (Ignitable) code.[2]

e Generator Status: The mass of Z-D-Nva-OH counts toward your facility's monthly hazardous
waste generation totals.

Emergency Procedures

Incident Immediate Action

Do not sweep dry (creates dust).[2] Cover with
Spill (Solid) wet paper towels, then scoop into a bag. Clean

area with soap and water.

Wash with soap and water for 15 minutes.[2]
Skin Contact The "Z" group increases lipophilicity, aiding skin

absorption—do not use solvent to wash skin.[2]

Flush with water for 15 minutes.[2] Seek
Eye Contact ) o ]
medical attention if irritation persists (H319).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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